2-methylquinoline-3-carbaldehyde
Overview
Description
“2-methylquinoline-3-carbaldehyde” is a derivative of quinoline, an organic compound with a double-ring structure containing a benzene ring fused with a pyridine moiety . It is one of the methyl derivatives of quinoline and is bioactive . It is used in the preparation of various dyes .
Synthesis Analysis
The synthesis of quinoline derivatives, including “this compound”, can be achieved through the Vilsmeier–Haack reaction . Various nucleophiles can be introduced into 2-chloroquinoline-3-carbaldehyde and 2-chloro-8-methylquinoline-3-carbaldehyde by substitution of chlorine using different reaction conditions .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringCOC1=NC2=CC=C(C=C2C=C1C=O)C . The empirical formula is C12H11NO2 , and the molecular weight is 201.22 . Chemical Reactions Analysis
Quinoline derivatives, including “this compound”, can undergo various chemical reactions. For instance, the azido–Cu complex can undergo reductive elimination followed by dehydrative cyclo-condensation, providing the desired quinoline .properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-methylquinoline-3-carbaldehyde can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-methylpyridine", "2-bromoacetophenone", "sodium hydroxide", "acetic acid", "sodium borohydride", "acetic anhydride", "sulfuric acid", "sodium nitrite", "hydrochloric acid", "sodium bisulfite" ], "Reaction": [ "Step 1: 2-methylpyridine is reacted with 2-bromoacetophenone in the presence of sodium hydroxide to form 2-(2-bromoacetophenyl)-2-methylpyridine.", "Step 2: The intermediate compound from step 1 is reduced using sodium borohydride in acetic acid to form 2-(2-hydroxyacetophenyl)-2-methylpyridine.", "Step 3: The intermediate compound from step 2 is acetylated using acetic anhydride in the presence of sulfuric acid to form 2-(2-acetoxyacetophenyl)-2-methylpyridine.", "Step 4: The intermediate compound from step 3 is diazotized using sodium nitrite and hydrochloric acid to form 2-(2-nitrophenyl)-2-methylpyridine.", "Step 5: The intermediate compound from step 4 is reduced using sodium bisulfite to form 2-methylquinoline-3-carbaldehyde." ] } | |
CAS RN |
1781708-40-4 |
Molecular Formula |
C11H9NO |
Molecular Weight |
171.2 |
Purity |
95 |
Origin of Product |
United States |
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